Cas no 607368-91-2 (1-ethyl-1H-Imidazo[4,5-c]pyridine-2-acetonitrile)

1-ethyl-1H-Imidazo[4,5-c]pyridine-2-acetonitrile structure
607368-91-2 structure
Product Name:1-ethyl-1H-Imidazo[4,5-c]pyridine-2-acetonitrile
CAS No:607368-91-2
MF:C10H10N4
MW:186.21320104599
CID:1114848
PubChem ID:46835262
Update Time:2025-04-20

1-ethyl-1H-Imidazo[4,5-c]pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-1H-Imidazo[4,5-c]pyridine-2-acetonitrile
    • 2-(1-ethylimidazo[4,5-c]pyridin-2-yl)acetonitrile
    • 607368-91-2
    • (1-Ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
    • SCHEMBL4718416
    • 2-{1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl}acetonitrile
    • DTXSID70676352
    • AKOS015843315
    • VNNMWKWRDVJJII-UHFFFAOYSA-N
    • 2-(1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)acetonitrile
    • Inchi: 1S/C10H10N4/c1-2-14-9-4-6-12-7-8(9)13-10(14)3-5-11/h4,6-7H,2-3H2,1H3
    • InChI Key: VNNMWKWRDVJJII-UHFFFAOYSA-N
    • SMILES: N1(C(CC#N)=NC2C=NC=CC1=2)CC

Computed Properties

  • Exact Mass: 186.0907
  • Monoisotopic Mass: 186.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.5
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